Cas no 25152-90-3 (a-D-Glucopyranose,4,6-O-(phenylmethylene)-)

a-D-Glucopyranose,4,6-O-(phenylmethylene)- structure
25152-90-3 structure
Product Name:a-D-Glucopyranose,4,6-O-(phenylmethylene)-
CAS No:25152-90-3
MF:C13H16O6
MW:268.262544631958
CID:258618
PubChem ID:100089
Update Time:2025-04-19

a-D-Glucopyranose,4,6-O-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranose,4,6-O-(phenylmethylene)-
    • 2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
    • Benzylidene Glucose
    • 4,6-Benzylidene-D-glucose
    • 4,6-O-benzylidene-D-glucose
    • 4,6-o-benzylidenehexopyranose
    • 4,6-O-phenylmethylglucopyranose
    • AC1Q6ZJV
    • AmbotzGBB1134
    • Benzylidene glucopyranose
    • Oprea1_571051
    • 2-phenyl-4, 4a, 6, 7, 8, 8a-hexahydropyrano[3, 2-d][1, 3]dioxine-6, 7, 8-triol
    • 25152-90-3
    • SMR001874760
    • NSC-333861
    • .alpha.-D-glucopyranose,6-O-(phenylmethylene)-
    • NCI60_002922
    • NSC-243486
    • FT-0654761
    • .alpha.-D-Glucopyranose, 4,6-O-(phenylmethylene)-
    • AKOS030212689
    • NSC243486
    • P-1013
    • MLS003170843
    • 4-O,6-O-Benzylidene-alpha-D-glucopyranose
    • CHEMBL1986984
    • FT-0662806
    • NSC 333861
    • SY224230
    • MFCD00057743
    • A919199
    • alpha-D-glucopyranose, 4,6-O-(phenylmethylene)-
    • SCHEMBL12032224
    • NSC333861
    • Inchi： 1S/C13H16O6/c14-9-10(15)12(16)18-8-6-17-13(19-11(8)9)7-4-2-1-3-5-7/h1-5,8-16H,6H2
    • InChI Key： FOLRUCXBTYDAQK-UHFFFAOYSA-N
    • SMILES： O1C(C(C(C2C1COC(C1C=CC=CC=1)O2)O)O)O

Computed Properties

  • Exact Mass: 268.09468
  • Monoisotopic Mass: 268.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • PSA: 88.38
  • LogP: -0.46040

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